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Compound of Interest

Compound Name: Tetraoctylammonium chloride

Cat. No.: B1589587

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for
Tetraoctylammonium chloride, a quaternary ammonium salt utilized as a phase transfer
catalyst in various chemical syntheses. Adherence to these guidelines is crucial for minimizing
risks and ensuring a safe laboratory environment.

Section 1: Hazard Identification and Classification

Tetraoctylammonium chloride is classified as a hazardous substance. The following table
summarizes its GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) classification.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ” H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Signal Word: Warning
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Hazard Pictogram:

walt text

Section 2: Physical and Chemical Properties

Understanding the physical and chemical properties of Tetraoctylammonium chloride is
essential for its safe handling and storage.

Property Value

Molecular Formula Cs2HesCIN
Molecular Weight 502.34 g/mol [1]
Appearance Colorless solid[1]
Melting Point 50 - 54 °C[1][2]
Purity >97%

Section 3: Handling and Storage

Proper handling and storage procedures are critical to prevent exposure and maintain the
chemical's integrity.

3.1 Handling:

Use only in a well-ventilated area or outdoors.[3]

Avoid breathing dust.[3]

Wash skin thoroughly after handling.[3]

Avoid contact with skin and eyes.

Wear appropriate personal protective equipment (PPE).[3]

Avoid the generation of dusts.[3]
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3.2 Storage:

Store in a well-ventilated place.[3]

Keep the container tightly closed.[3]

Store locked up.[3]

The product is hygroscopic; store under inert gas in a dry environment.[3]

Section 4: Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Tetraoctylammonium chloride:

Protection Type

Specification

Eye/Face Protection

Wear safety glasses with side-shields or

chemical safety goggles.[4]

Skin Protection

Handle with gloves that have been inspected
prior to use. Dispose of contaminated gloves
after use in accordance with applicable laws and

good laboratory practices. Wash and dry hands.

[3]4]

Respiratory Protection

Use a NIOSH/MSHA approved respirator if
exposure limits are exceeded or if irritation or
other symptoms are experienced. A dust mask
type N95 (US) is recommended.[2][5]

Body Protection

Wear appropriate protective clothing to prevent

skin exposure.[5]

Section 5: First-Aid Measures

In case of exposure, immediate first aid is crucial.
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Exposure Route First-Aid Protocol

) Move the person to fresh air. If breathing is
Inhalation - .
difficult, call a poison center or doctor.[3]

Take off contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact o )
water. If skin irritation occurs, get medical

advice/attention.[3][6]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][6]

) Rinse mouth. Do NOT induce vomiting. Call a
Ingestion . .
poison center or doctor if you feel unwell.

Section 6: Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

6.1 Personal Precautions:

Avoid inhalation of dust.[3][6]

Avoid substance contact.[3][6]

Ensure adequate ventilation.[3][6]

Evacuate the danger area and consult an expert.[3][6]
6.2 Environmental Precautions:

e Do not let the product enter drains.[3][6]

o Cover drains.[3]

6.3 Methods for Cleaning Up:
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Collect the spilled material dry.

Bind and pump off spills.[3]

Clean the affected area.

Avoid the generation of dust.[6]

Dispose of the collected material in accordance with local regulations.

Section 7: Toxicological Information

The toxicological properties of Tetraoctylammonium chloride are summarized below.

Toxicity Data Value Species Test Guideline
Acute Oral Toxicity
2,630 mg/kg Rat
(LD50)
, OECD Test Guideline
Skin

. o Skin irritation
Corrosion/Irritation

Rabbit 404 (in analogy to

similar products)[6]

Serious Eye o
o Irritations
Damage/Eye Irritation

OECD Test Guideline
Rabbit 405 (in analogy to

similar products)[6]

To the best of our knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[6]

Visualized Experimental Workflows

To further clarify the safety protocols, the following diagrams illustrate the recommended

procedures for handling spills and responding to personal exposure.
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Caption: Workflow for responding to a Tetraoctylammonium chloride spill.
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Caption: First-aid response workflow for personal exposure to Tetraoctylammonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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